An In-depth Technical Guide to the Mechanism of Action of H3B-6545 Hydrochloride
An In-depth Technical Guide to the Mechanism of Action of H3B-6545 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
H3B-6545 is a first-in-class, orally bioavailable, selective estrogen receptor covalent antagonist (SERCA) designed for the treatment of estrogen receptor-positive (ER+), HER2-negative breast cancer.[1][2][3] It demonstrates a novel mechanism of action by irreversibly binding to and inactivating both wild-type and mutant forms of the estrogen receptor alpha (ERα), a key driver of breast cancer proliferation.[2][4] This covalent modification offers a durable and potent antagonism that overcomes the limitations of existing endocrine therapies, particularly in the context of acquired resistance driven by ESR1 mutations.[5][6] Preclinical and clinical studies have demonstrated significant anti-tumor activity in heavily pretreated patient populations, including those with tumors harboring activating ESR1 mutations such as Y537S and D538G.[7][8]
Core Mechanism of Action: Covalent Inactivation of ERα
The primary mechanism of H3B-6545 involves its function as a selective ERα covalent antagonist.[9] Unlike traditional selective estrogen receptor modulators (SERMs) or selective estrogen receptor degraders (SERDs), H3B-6545 forms an irreversible covalent bond with a specific amino acid residue within the ERα ligand-binding domain.[8]
Key Features:
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Covalent Binding: H3B-6545 specifically targets cysteine-530 (C530) of the ERα protein.[5][8][10] This irreversible engagement ensures a long residence time and sustained inactivation of the receptor.[8]
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Enforced Antagonist Conformation: Upon binding, H3B-6545 locks the receptor in a unique antagonist conformation, which prevents the conformational changes necessary for transcriptional activation.[2][11]
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Activity Against Wild-Type and Mutant ERα: The covalent mechanism is effective against both wild-type ERα (ERα-WT) and mutant forms (ERα-MUT) that arise during endocrine therapy.[2][6] Activating mutations in the ESR1 gene, which encodes ERα, often lead to ligand-independent receptor activation and resistance to aromatase inhibitors and fulvestrant (B1683766).[8][12] H3B-6545 potently inactivates these constitutively active mutant receptors.[5][8]
The development of H3B-6545 was a progression from a prior compound, H3B-5942, with structure-based drug design employed to enhance the potency of the core scaffold, ensuring efficacy even in the potential context of C530 mutations.[5][6]
Caption: H3B-6545 covalently binds to C530 on ERα, blocking downstream signaling.
Preclinical and Clinical Efficacy: Quantitative Data
H3B-6545 has demonstrated potent anti-tumor activity across a range of preclinical models and in clinical trials involving heavily pretreated patients with ER+/HER2- metastatic breast cancer.
Table 1: In Vitro Potency of H3B-6545
| Cell Line | ERα Status | GI₅₀ (nM) |
| MCF7 | WT | 0.3 - 0.4 |
| HCC1428 | WT | 1.0 |
| BT483 | WT | 0.5 |
| T47D | WT | 5.2 |
| CAMA-1 | WT | 0.2 |
| Data sourced from MedchemExpress.[11] |
Table 2: Clinical Trial Efficacy of H3B-6545 Monotherapy
| Clinical Trial ID | Patient Population | Recommended Dose | Objective Response Rate (ORR) | Clinical Benefit Rate (CBR) | Median Progression-Free Survival (PFS) |
| NCT03250676[1] | Heavily pretreated ER+/HER2- mBC | 450 mg QD | 20.2% | - | 5.06 months |
| NCT03250676 (ESR1 Y537S subset)[8] | Clonal ESR1 Y537S mBC | 450 mg QD | 25% | - | 7.3 months |
| NCT04568902[2][13] | Japanese ER+/HER2- mBC | 450 mg QD | 3.0% | 33.3% (66.7% in ESR1 mutant subset) | 3.9 months |
| mBC: metastatic breast cancer; QD: once daily. |
Table 3: Pharmacokinetic Parameters of H3B-6545
| Species | Terminal Half-Life | Bioavailability | Plasma Protein Binding | Primary Clearance Route |
| Rat | 2.4 hours[3][4] | Low to Moderate[3][4] | 99.5 - 99.8%[4] | Hepatic Phase 1 Metabolism (CYP3A Substrate)[4] |
| Monkey | 4.0 hours[3][4] | Low to Moderate[3][4] | 99.5 - 99.8%[4] | Hepatic Phase 1 Metabolism (CYP3A Substrate)[4] |
Overcoming Endocrine Resistance
A significant advantage of H3B-6545 is its efficacy in tumors that have developed resistance to standard-of-care endocrine therapies.
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ESR1 Mutations: Mutations in the ERα ligand-binding domain, such as Y537S and D538G, are detected in up to 30% of patients who have relapsed on endocrine therapy.[8] These mutations cause ligand-independent activation of the receptor, rendering aromatase inhibitors ineffective.[10][12] H3B-6545's covalent mechanism effectively shuts down these constitutively active receptors.[2][8]
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CDK4/6 Inhibitor Resistance: Preclinical models show that H3B-6545 retains significant single-agent activity in CDK4/6 inhibitor-resistant ERα-WT and ERα-MUT models where fulvestrant fails to show significant anti-tumor activity.[5][8]
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Superiority to Fulvestrant: In multiple preclinical xenograft models, including those with ESR1 mutations, H3B-6545 demonstrated superior anti-tumor activity compared to the SERD fulvestrant.[2][5][14]
Caption: H3B-6545 is effective against key mechanisms of endocrine resistance.
Experimental Protocols and Methodologies
Preclinical In Vivo Xenograft Studies
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Models: Cell line-derived xenografts (e.g., MCF-7) and patient-derived xenografts (PDXs) representing both ERα-WT and ERα-MUT (e.g., Y537S) breast cancer were used.[5]
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Animal Husbandry: Immunocompromised mice (e.g., NOD-scid gamma) were implanted with tumor cells or fragments.[5] Exogenous estradiol (B170435) (E2) was often supplemented in the drinking water to support the growth of estrogen-dependent tumors.[5]
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Drug Administration:
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Efficacy Assessment: Tumor volume (TV) was measured twice weekly using calipers. Body weight (BW) was monitored daily as a measure of toxicity. Mice were euthanized if BW loss exceeded 20%.[5]
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Statistical Analysis: Tumor growth inhibition was calculated and statistically compared between treatment and vehicle control groups.
Caption: Workflow for evaluating H3B-6545 efficacy in preclinical xenograft models.
Clinical Trial Methodology (Phase I/II - NCT03250676)
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Patient Population: Enrolled women with ER-positive, HER2-negative, locally advanced or metastatic breast cancer who were refractory to standard endocrine therapy.[7] A significant portion of patients had received prior treatment with CDK4/6 inhibitors and fulvestrant.[7]
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Study Design: The trial included a dose-escalation phase (Phase I) to determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D), followed by an expansion phase (Phase II) to evaluate activity and tolerability at the RP2D.[7]
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Treatment: H3B-6545 was administered orally once daily at the RP2D of 450 mg.[7]
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Primary and Secondary Endpoints:
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Biomarker Analysis: Circulating tumor DNA (ctDNA) was collected from liquid biopsies at baseline to assess for ESR1 mutation status using the OncoBEAM assay.[2]
Bioanalytical Methods
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Pharmacokinetic Analysis: Plasma concentrations of H3B-6545 were quantified using a validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method.[2] The lower limit of quantification was 1.50 ng/mL.[2]
Conclusion
H3B-6545 hydrochloride represents a significant advancement in the treatment of ER+ breast cancer. Its unique mechanism as a selective ERα covalent antagonist allows for potent and durable inactivation of both wild-type and mutant ERα. This approach directly addresses the critical challenge of acquired resistance to existing endocrine therapies, particularly those driven by ESR1 mutations. Clinical data have confirmed its manageable safety profile and meaningful anti-tumor activity in heavily pretreated patients, supporting its continued development as a monotherapy and in combination regimens for ER+, HER2- breast cancer.[7][8]
References
- 1. vjoncology.com [vjoncology.com]
- 2. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. cancer-research-network.com [cancer-research-network.com]
- 4. Nonclinical pharmacokinetics and in vitro metabolism of H3B-6545, a novel selective ERα covalent antagonist (SERCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. aacrjournals.org [aacrjournals.org]
- 6. Covalent ERα Antagonist H3B-6545 Demonstrates Encouraging Preclinical Activity in Therapy-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. ASCO – American Society of Clinical Oncology [asco.org]
- 8. aacrjournals.org [aacrjournals.org]
- 9. Facebook [cancer.gov]
- 10. m.youtube.com [m.youtube.com]
- 11. medchemexpress.com [medchemexpress.com]
- 12. mdpi.com [mdpi.com]
- 13. Phase I study of H3B-6545 in patients with estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
